Cas no 1645539-21-4 ([4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone)
[4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone
-
- Inchi: 1S/C18H22N2O3/c1-4-8-19-9-11-20(12-10-19)18(21)16-7-6-15(22-3)14-17(16)23-13-5-2/h1,5-7,14H,2,8-13H2,3H3
- InChI Key: WSTOULANUFPKMM-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(OC)C=C1OCC=C)(N1CCN(CC#C)CC1)=O
Experimental Properties
- Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 474.3±45.0 °C(Predicted)
- pka: 5.11±0.10(Predicted)
[4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6590541-0.05g |
1-[4-methoxy-2-(prop-2-en-1-yloxy)benzoyl]-4-(prop-2-yn-1-yl)piperazine |
1645539-21-4 | 95.0% | 0.05g |
$212.0 | 2025-03-13 |
[4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone
Research Briefing on [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone (CAS: 1645539-21-4)
Recent studies have highlighted the significance of [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone (CAS: 1645539-21-4) in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and inflammatory pathways. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.
The primary objective of recent investigations has been to elucidate the pharmacological properties and mechanisms of action of [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone. Researchers have employed a combination of in vitro and in vivo models to assess its efficacy, selectivity, and safety profile. Notably, studies have demonstrated its ability to interact with specific receptor systems, such as the serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders.
One of the key findings from recent research is the compound's role as a potent modulator of the 5-HT2A receptor, which is implicated in conditions such as depression, anxiety, and schizophrenia. Experimental data indicate that [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone exhibits high binding affinity and functional activity at this receptor, with minimal off-target effects. This selectivity is attributed to its unique chemical structure, which includes a methoxy group and a propargyl-substituted piperazine moiety.
In addition to its neurological applications, recent studies have explored the anti-inflammatory properties of this compound. Preliminary results suggest that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings open new avenues for its use in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Despite these promising results, further research is needed to fully understand the pharmacokinetics and toxicological profile of [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone. Current studies are focused on optimizing its synthetic pathway to improve yield and purity, as well as conducting preclinical trials to evaluate its safety and efficacy in animal models. The outcomes of these studies will be critical for advancing this compound into clinical development.
In conclusion, [4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone (CAS: 1645539-21-4) represents a promising candidate for therapeutic intervention in both neurological and inflammatory disorders. Its unique pharmacological profile and structural features make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications and addressing any potential challenges related to its development and commercialization.
1645539-21-4 ([4-Methoxy-2-(2-propen-1-yloxy)phenyl][4-(2-propyn-1-yl)-1-piperazinyl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)